Cas no 59587-04-1 (1-[3-chloro-4-(hydroxymethyl)phenyl]urea)

1-[3-chloro-4-(hydroxymethyl)phenyl]urea structure
59587-04-1 structure
Product Name:1-[3-chloro-4-(hydroxymethyl)phenyl]urea
CAS No:59587-04-1
MF:C8H9ClN2O2
MW:200.622260808945
CID:1615621
PubChem ID:185950
Update Time:2025-04-21

1-[3-chloro-4-(hydroxymethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-[3-chloro-4-(hydroxymethyl)phenyl]urea
    • [3-chloro-4-(hydroxymethyl)phenyl]urea
    • 59587-04-1
    • DTXSID00208246
    • (3-Chloro-4-(hydroxymethyl)phenyl)urea
    • Inchi: 1S/C8H9ClN2O2/c9-7-3-6(11-8(10)13)2-1-5(7)4-12/h1-3,12H,4H2,(H3,10,11,13)
    • InChI Key: KGLAVXQJYYILMT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CO)NC(N)=O

Computed Properties

  • Exact Mass: 200.03537
  • Monoisotopic Mass: 200.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35
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